Cas no 127615-65-0 (2H-Tetrazolium,2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[5-(3,4-dimethoxyphenyl)-3-phenyl-,chloride (1:2))
127615-65-0 structure
Product Name:2H-Tetrazolium,2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[5-(3,4-dimethoxyphenyl)-3-phenyl-,chloride (1:2)
CAS No:127615-65-0
MF:C44H40Cl2N8O6
MW:847.744407653809
CID:103120
PubChem ID:91873335
Update Time:2025-04-18
2H-Tetrazolium,2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[5-(3,4-dimethoxyphenyl)-3-phenyl-,chloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- 2H-Tetrazolium,2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[5-(3,4-dimethoxyphenyl)-3-phenyl-,chloride (1:2)
- 2H-Tetrazolium,2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[5-(3,4-dimethoxyphenyl)-3-phe...
- VERATRYL TETRAZOLIUM BLUE
- FT-0712832
- 2-(3,4-dimethoxyphenyl)-3-(4'-(5-(3,4-dimethoxyphenyl)-2-phenyl-2H-tetrazol-3-ium-3-yl)-3,3'-dimethoxybiphenyl-4-yl)-5-phenyl-2H-tetrazol-3-ium chloride
- 127615-65-0
- 2-(3,4-dimethoxyphenyl)-3-[4-[4-[5-(3,4-dimethoxyphenyl)-3-phenyltetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]-5-phenyltetrazol-3-ium;dichloride
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- Inchi: 1S/C44H40N8O6.2ClH/c1-53-37-23-19-32(27-41(37)57-5)44-46-49(33-15-11-8-12-16-33)51(48-44)35-21-17-30(25-39(35)55-3)31-18-22-36(40(26-31)56-4)52-47-43(29-13-9-7-10-14-29)45-50(52)34-20-24-38(54-2)42(28-34)58-6;;/h7-28H,1-6H3;2*1H/q+2;;/p-2
- InChI Key: HDAFWDMJQAJWHX-UHFFFAOYSA-L
- SMILES: [Cl-].[Cl-].O(C)C1C=C(C=CC=1[N+]1=NC(C2C=CC=CC=2)=NN1C1C=CC(=C(C=1)OC)OC)C1C=CC(=C(C=1)OC)[N+]1=NC(C2C=CC(=C(C=2)OC)OC)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 846.24500
- Monoisotopic Mass: 846.2447864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 60
- Rotatable Bond Count: 13
- Complexity: 1250
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 124.56000
- LogP: 0.46200
2H-Tetrazolium,2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[5-(3,4-dimethoxyphenyl)-3-phenyl-,chloride (1:2) Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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